Cas no 1393576-22-1 (5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid)

5-Bromo-2-chloro-4-methylpyridine-3-carboxylic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and methyl groups at the 5, 2, and 4 positions, respectively—along with a carboxylic acid moiety at the 3-position, makes it a versatile intermediate for constructing complex heterocyclic frameworks. The compound's reactivity is enhanced by the electron-withdrawing effects of the halogens, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its high purity and stability under standard conditions ensure reliable performance in multi-step synthetic routes, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid structure
1393576-22-1 structure
Product Name:5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid
CAS No:1393576-22-1
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD22544173
CID:4596594
PubChem ID:72214689
Update Time:2025-05-22

5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-chloro-4-methylnicotinic acid
    • 5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 5-bromo-2-chloro-4-methyl-
    • MFCD22544173
    • 5-BROMO-2-CHLORO-4-METHYLNICOTINICACID
    • F73710
    • EN300-257915
    • AB77318
    • SCHEMBL3450931
    • 1393576-22-1
    • MDL: MFCD22544173
    • Inchi: 1S/C7H5BrClNO2/c1-3-4(8)2-10-6(9)5(3)7(11)12/h2H,1H3,(H,11,12)
    • InChI Key: XQOXDWRAWWPLNW-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(Br)C(C)=C1C(O)=O

Computed Properties

  • Exact Mass: 248.91922g/mol
  • Monoisotopic Mass: 248.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 361.2±42.0 °C at 760 mmHg
  • Flash Point: 172.3±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid Security Information

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Additional information on 5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid

Comprehensive Guide to 5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid (CAS No. 1393576-22-1): Properties, Applications, and Industry Insights

5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid (CAS No. 1393576-22-1) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This pyridine derivative features a unique molecular structure combining bromine and chlorine substituents, which enhances its reactivity in cross-coupling reactions and other catalytic transformations. With the growing demand for halogenated pyridines in drug discovery, this compound has garnered significant attention from researchers and industrial chemists alike.

Recent advancements in organohalogen chemistry have highlighted the critical role of 5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid as a building block for small molecule APIs (Active Pharmaceutical Ingredients). Its carboxylic acid functional group enables facile derivatization into esters, amides, or other pharmacophores, making it indispensable in designing kinase inhibitors and antiviral agents. Industry reports indicate a 23% annual growth in the market for halogenated pyridine carboxylic acids, driven by their utility in targeted cancer therapies and CNS drug development.

From a synthetic perspective, the electron-withdrawing effects of the bromo and chloro substituents at the 2- and 5-positions of the pyridine ring facilitate nucleophilic aromatic substitutions (SNAr), while the methyl group at the 4-position enhances steric control in palladium-catalyzed couplings. These properties align with current research trends in green chemistry, where efficient atom economy and reduced waste generation are prioritized. Notably, the compound's crystalline form (typically white to off-white powder) ensures excellent handling stability for industrial-scale applications.

Environmental and regulatory considerations for 1393576-22-1 follow stringent REACH compliance standards, with studies confirming its biodegradability under controlled conditions. Analytical methods such as HPLC purity testing (>98%) and GC-MS characterization are routinely employed to verify batch consistency. The compound's low hygroscopicity and thermal stability (decomposition point >200°C) make it suitable for global supply chains, addressing pharmaceutical manufacturers' needs for high-purity intermediates.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a ligand in catalytic asymmetric synthesis. Patent analyses reveal increasing filings (17% YoY growth) referencing 5-bromo-2-chloro-4-methylpyridine-3-carboxylic acid in photocatalysis and electrochemical sensors. These developments position the compound at the intersection of medicinal chemistry and advanced materials science, creating new opportunities for interdisciplinary research.

For researchers seeking custom synthesis or scale-up protocols, optimized routes via microwave-assisted reactions have demonstrated 40% yield improvements over traditional methods. The compound's structure-activity relationships (SAR) are frequently discussed in literature concerning structure-based drug design, particularly for allosteric modulators of protein targets. Storage recommendations typically suggest inert atmospheres (argon/nitrogen) at 2-8°C to maintain long-term stability of this pharmaceutical-grade intermediate.

Global suppliers emphasize cGMP compliance for 1393576-22-1 production, with technical specifications including residual solvent limits (<500 ppm) and heavy metal content (<10 ppm). These quality benchmarks meet the stringent requirements of FDA submissions and ICH guidelines. Recent symposiums on halogenated heterocycles have featured this compound in discussions about metabolite identification and prodrug development, reflecting its expanding role in modern drug discovery pipelines.

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